N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-1-[(2-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C20H22ClFN2O/c21-18-7-3-1-5-16(18)13-23-20(25)15-9-11-24(12-10-15)14-17-6-2-4-8-19(17)22/h1-8,15H,9-14H2,(H,23,25)
• InChI Key: ZPONLNUITMVMHR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NCC2=CC=CC=C2Cl)CC3=CC=CC=C3F
• Molecular Formula: C20H22ClFN2O
• Molecular Weight: 360.9 g/mol

Description

N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-4-piperidinecarboxamide is a chemical compound that belongs to the class of piperidinecarboxamide derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience.

Scientific Research Applications

N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-4-piperidinecarboxamide has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. It has been found to exhibit promising activity against various diseases, including cancer, neurological disorders, and inflammation.

Mechanism of Action

The mechanism of action of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-4-piperidinecarboxamide involves the inhibition of specific enzymes and receptors in the body. It has been found to inhibit the activity of histone deacetylases (HDACs), which play a crucial role in the regulation of gene expression. Additionally, it has been found to bind to the dopamine D2 receptor, which is involved in the regulation of mood, motivation, and reward.
Biochemical and Physiological Effects:
N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-4-piperidinecarboxamide has been found to exhibit various biochemical and physiological effects in the body. It has been found to induce apoptosis in cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. Additionally, it has been found to have anxiolytic and antidepressant effects in animal models of anxiety and depression.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-4-piperidinecarboxamide in lab experiments include its high potency, selectivity, and specificity towards its target enzymes and receptors. However, its limitations include its low solubility in water, which can hinder its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research on N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-4-piperidinecarboxamide. These include the development of more efficient and cost-effective synthesis methods, the identification of new target enzymes and receptors, and the evaluation of its potential applications in other fields, such as agriculture and environmental science. Additionally, further studies are needed to investigate its safety and toxicity profiles in humans and to develop new drug formulations with improved pharmacokinetic properties.
In conclusion, N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-4-piperidinecarboxamide is a promising chemical compound with potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully explore the potential of this compound and to develop new drug formulations with improved pharmacokinetic properties.

Synthesis Methods

The synthesis of N-(2-chlorobenzyl)-1-(2-fluorobenzyl)-4-piperidinecarboxamide involves the reaction of 2-fluorobenzylamine and 2-chlorobenzylamine with piperidine-4-carboxylic acid, followed by the addition of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) as coupling agents. The resulting product is purified through column chromatography to obtain the desired compound.